molecular formula C18H22N2O2 B2529213 N-[2-(4-Benzylpiperidin-1-yl)-2-oxoethyl]but-2-ynamide CAS No. 2411279-54-2

N-[2-(4-Benzylpiperidin-1-yl)-2-oxoethyl]but-2-ynamide

Cat. No. B2529213
CAS RN: 2411279-54-2
M. Wt: 298.386
InChI Key: VCSPPISYAHCPHP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Usually In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

“N-[2-(4-Benzylpiperidin-1-yl)-2-oxoethyl]but-2-ynamide” is a complex organic compound. It contains a benzylpiperidine moiety, which is a common structural component in many pharmaceuticals . The benzylpiperidine group is known to exhibit various pharmacological activities, making it a valuable moiety in drug discovery .


Chemical Reactions Analysis

The reactivity of this compound would be influenced by its functional groups. The amide group might undergo hydrolysis, acylation, or other reactions typical for amides. The alkyne group in the “but-2-ynamide” part could potentially participate in addition reactions .


Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its structure. For example, its solubility would be influenced by the polar amide groups and the nonpolar benzyl and alkyne groups. Its melting and boiling points would depend on the strength of intermolecular forces .

Safety and Hazards

The safety and hazards of this compound would depend on its specific physical and chemical properties. As a general rule, handling of all chemicals should follow appropriate safety protocols to minimize risk .

Future Directions

The future research directions for this compound could include further exploration of its biological activity, optimization of its synthesis, and investigation of its mechanism of action. Given the wide range of activities exhibited by benzylpiperidine derivatives, this compound could potentially be a valuable lead compound in drug discovery .

properties

IUPAC Name

N-[2-(4-benzylpiperidin-1-yl)-2-oxoethyl]but-2-ynamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C18H22N2O2/c1-2-6-17(21)19-14-18(22)20-11-9-16(10-12-20)13-15-7-4-3-5-8-15/h3-5,7-8,16H,9-14H2,1H3,(H,19,21)
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

VCSPPISYAHCPHP-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC#CC(=O)NCC(=O)N1CCC(CC1)CC2=CC=CC=C2
Details Computed by OEChem 2.3.0 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C18H22N2O2
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

298.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-[2-(4-Benzylpiperidin-1-yl)-2-oxoethyl]but-2-ynamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.